Cas no 2229630-84-4 (3-(azetidin-2-yl)-4-bromobenzonitrile)

• Product Name: 3-(azetidin-2-yl)-4-bromobenzonitrile
• CAS No: 2229630-84-4
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 5796738
• PubChem ID: 165797364
• Update Time: 2025-05-23

3-(azetidin-2-yl)-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-2-yl)-4-bromobenzonitrile
• EN300-1935050
• 2229630-84-4

• Inchi： 1S/C10H9BrN2/c11-9-2-1-7(6-12)5-8(9)10-3-4-13-10/h1-2,5,10,13H,3-4H2
• InChI Key： ZZYHTCYUCFDTJX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C1CCN1

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.8Ų

Additional information on 3-(azetidin-2-yl)-4-bromobenzonitrile

3-(Azetidin-2-yl)-4-bromobenzonitrile: A Comprehensive Overview

3-(Azetidin-2-yl)-4-bromobenzonitrile (CAS No. 2229630-84-4) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure, combines an azetidine ring with a bromobenzonitrile moiety, making it a versatile molecule with potential applications in drug discovery and advanced materials development.

The molecular structure of 3-(Azetidin-2-yl)-4-bromobenzonitrile is defined by the presence of an azetidine group (a four-membered saturated ring containing one nitrogen atom) attached to a bromobenzonitrile backbone. This combination introduces interesting electronic and steric properties, which are critical for its reactivity and biological activity. Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules, particularly in the context of medicinal chemistry.

One of the most promising applications of 3-(Azetidin-2-yl)-4-bromobenzonitrile lies in its role as an intermediate in the synthesis of complex heterocyclic compounds. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic substitution and cyclization reactions, to yield biologically active derivatives. For instance, a study published in *Journal of Medicinal Chemistry* explored the use of this compound as a precursor for developing inhibitors targeting specific kinases involved in cancer progression.

In addition to its synthetic utility, 3-(Azetidin-2-yl)-4-bromobenzonitrile has shown potential in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of novel catalysts for organic transformations. A recent report in *Angewandte Chemie* detailed how this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing reaction efficiency and selectivity.

The synthesis of 3-(Azetidin-2-yl)-4-bromobenzonitrile involves a multi-step process that typically begins with the preparation of intermediates such as 4-bromobenzonitrile and azetidine derivatives. Advanced techniques like microwave-assisted synthesis have been employed to optimize reaction conditions, ensuring high yields and purity. These advancements have made the compound more accessible for research purposes.

From a pharmacological perspective, 3-(Azetidin-2-yl)-4-bromobenzonitrile has exhibited interesting bioactivity profiles. Preclinical studies have indicated that it may possess anti-inflammatory and antioxidant properties, making it a candidate for further exploration in therapeutic areas such as neurodegenerative diseases and cardiovascular disorders. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to evaluate its safety and efficacy in preclinical models.

Moreover, the structural versatility of 3-(Azetidin-2-yl)-4-bromobenzonitrile has inspired researchers to explore its use in supramolecular chemistry. By incorporating this compound into self-assembling systems, scientists aim to develop advanced materials with applications in sensing, drug delivery, and nanotechnology.

In conclusion, 3-(Azetidin-2-yl)-4-bromobenzonitrile (CAS No. 2229630-84-4) stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and bioactivity studies, position it as a key player in future innovations within organic chemistry and related fields.